Cas no 101493-87-2 (1-Octanone, 1-(2,5-dimethylphenyl)-)
101493-87-2 structure
Product Name:1-Octanone, 1-(2,5-dimethylphenyl)-
CAS No:101493-87-2
MF:C16H24O
MW:232.361165046692
CID:1132069
PubChem ID:13619446
Update Time:2025-04-20
1-Octanone, 1-(2,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Octanone, 1-(2,5-dimethylphenyl)-
- 1-(2,5-dimethylphenyl)octan-1-one
- 2,5-Dimethylphenylheptylketon
- 1-(2,5-Dimethyl-phenyl)-octan-1-one
- DTXSID90545177
- 101493-87-2
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- Inchi: 1S/C16H24O/c1-4-5-6-7-8-9-16(17)15-12-13(2)10-11-14(15)3/h10-12H,4-9H2,1-3H3
- InChI Key: YRZAXHOEVLZSGV-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C=CC=1C)CCCCCCC
Computed Properties
- Exact Mass: 232.18282
- Monoisotopic Mass: 232.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Octanone, 1-(2,5-dimethylphenyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
101493-87-2 (1-Octanone, 1-(2,5-dimethylphenyl)-) Related Products
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